tert-Butyl 4-(3-isopropylureido)piperidine 1-carboxylate
Description
Scientific Research Applications
Sure! Here is a comprehensive analysis of the scientific research applications of tert-Butyl 4-(3-isopropylureido)piperidine 1-carboxylate, focusing on six unique applications:
Pharmaceutical Development
tert-Butyl 4-(3-isopropylureido)piperidine 1-carboxylate: is widely used as an intermediate in the synthesis of various pharmaceutical compounds. Its structural properties make it a valuable building block for creating drugs with potential therapeutic effects, including anticancer, antiviral, and antibacterial agents .
Organic Synthesis
This compound serves as a crucial reagent in organic synthesis, particularly in the formation of complex molecular structures. Its ability to participate in diverse chemical reactions, such as nucleophilic substitution and cyclization, makes it an essential tool for chemists working on novel organic compounds .
Biological Research
In biological research, tert-Butyl 4-(3-isopropylureido)piperidine 1-carboxylate is used to study enzyme interactions and protein-ligand binding. Its unique structure allows researchers to investigate the mechanisms of enzyme inhibition and activation, contributing to the understanding of biochemical pathways .
Material Science
This compound is also utilized in material science for the development of new materials with specific properties. It can be incorporated into polymers and other materials to enhance their mechanical strength, thermal stability, and chemical resistance, making it valuable for industrial applications .
Agricultural Chemistry
In the field of agricultural chemistry, tert-Butyl 4-(3-isopropylureido)piperidine 1-carboxylate is explored for its potential use in developing agrochemicals, such as herbicides and pesticides. Its effectiveness in targeting specific biological pathways in pests and weeds makes it a promising candidate for sustainable agriculture .
properties
IUPAC Name |
tert-butyl 4-(propan-2-ylcarbamoylamino)piperidine-1-carboxylate |
Source
|
|---|---|---|
| Details | Computed by LexiChem 2.6.6 (PubChem release 2019.06.18) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C14H27N3O3/c1-10(2)15-12(18)16-11-6-8-17(9-7-11)13(19)20-14(3,4)5/h10-11H,6-9H2,1-5H3,(H2,15,16,18) |
Source
|
| Details | Computed by InChI 1.0.5 (PubChem release 2019.06.18) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
InChI Key |
HLXRDSIRQNJAPG-UHFFFAOYSA-N |
Source
|
| Details | Computed by InChI 1.0.5 (PubChem release 2019.06.18) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
CC(C)NC(=O)NC1CCN(CC1)C(=O)OC(C)(C)C |
Source
|
| Details | Computed by OEChem 2.1.5 (PubChem release 2019.06.18) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C14H27N3O3 |
Source
|
| Details | Computed by PubChem 2.1 (PubChem release 2019.06.18) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Molecular Weight |
285.38 g/mol |
Source
|
| Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
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Please be aware that all articles and product information presented on BenchChem are intended solely for informational purposes. The products available for purchase on BenchChem are specifically designed for in-vitro studies, which are conducted outside of living organisms. In-vitro studies, derived from the Latin term "in glass," involve experiments performed in controlled laboratory settings using cells or tissues. It is important to note that these products are not categorized as medicines or drugs, and they have not received approval from the FDA for the prevention, treatment, or cure of any medical condition, ailment, or disease. We must emphasize that any form of bodily introduction of these products into humans or animals is strictly prohibited by law. It is essential to adhere to these guidelines to ensure compliance with legal and ethical standards in research and experimentation.
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